[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate

• IUPAC Name: [2-tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate
• InChI: InChI=1S/C21H20N4O6S/c1-13-18(32-17-8-6-5-7-16(17)25(29)30)19(23(22-13)21(2,3)4)31-20(26)14-9-11-15(12-10-14)24(27)28/h5-12H,1-4H3
• InChI Key: BMYFUAQTCWKYEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(C)(C)C
• Molecular Formula: C21H20N4O6S
• Molecular Weight: 456.5 g/mol
• CAS No.: 851127-69-0

Description

[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate is a useful research compound. Its molecular formula is C21H20N4O6S and its molecular weight is 456.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

Synthetic Methodologies

Compounds with tert-butyl, methyl, nitro, and sulfanyl groups are often synthesized for their unique properties and applications in organic synthesis. For example, research on the synthesis of alkyl esters of 4-amino-2-sulfamoylbenzoic acid demonstrates the interest in developing new synthetic routes for compounds with similar functionalities, potentially offering new pathways for synthesizing complex molecules including "[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate" (Hamor & Janfaza, 1963).

Catalysis and Organic Reactions

The use of tert-butyl perbenzoate as a substitute for benzoquinone in Fujiwara-Moritani reactions highlights the catalytic potential of compounds with tert-butyl groups, suggesting possible catalytic or reactive roles for our compound in similar organic transformations (Liu & Hii, 2011).

Advanced Materials and Polymer Research

Polymer Synthesis

Research into the synthesis of novel aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s introduces a framework for the development of new polymers with advanced properties. Compounds with tert-butyl and nitrobenzoate groups could potentially find applications in similar polymer research, contributing to the development of materials with unique thermal and mechanical properties (Hsiao, Dai, & He, 1999).

Photophysical Properties and Luminescence

Photoluminescent Materials

The study of zinc(II) complexes with 4′-phenyl-terpyridine for their photoluminescent and thermal properties opens discussions on the potential for compounds like "this compound" to serve as components in luminescent materials or in the design of metal-organic frameworks (MOFs) with specific light-emitting properties (Ma et al., 2013).